Cas no 6959-58-6 (Pregn-1-en-3-one,17-hydroxy-, (5a,17a)-)

• Product Name: Pregn-1-en-3-one,17-hydroxy-, (5a,17a)-
• CAS No: 6959-58-6
• MF: C₂₁H₃₂O₂
• MW: 316.477586746216
• CID: 514897
• PubChem ID: 248415
• Update Time: 2025-04-19

Pregn-1-en-3-one,17-hydroxy-, (5a,17a)- Chemical and Physical Properties

Names and Identifiers

• Pregn-1-en-3-one,17-hydroxy-, (5a,17a)-
• (8R,9S,10R,13S,14S,17R)-17-ethyl-17-hydroxy-10,13-dimethyl-5,6,7,8,9,11,12,14,15,16-decahydro-4H-cyclopenta[a]phenanthren-3-one
• 17-hydroxypregn-1-en-3-one
• 6959-58-6
• NCIOpen2_008115
• NSC-65408
• DTXSID80989667
• NSC65408

• Inchi： 1S/C21H32O2/c1-4-21(23)12-9-18-16-6-5-14-13-15(22)7-10-19(14,2)17(16)8-11-20(18,21)3/h7,10,14,16-18,23H,4-6,8-9,11-13H2,1-3H3
• InChI Key： WPYJZLXFDIBWTK-UHFFFAOYSA-N
• SMILES： OC1(CC)CCC2C3CCC4CC(C=CC4(C)C3CCC21C)=O

Computed Properties

• Exact Mass: 316.24036
• Monoisotopic Mass: 316.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives